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propylacetamide

CAS No.: 902837-33-6

Cat. No.: B3058585

Get Quote

Part 1: Executive Summary & Structural Logic
The Pharmacophore Context
The compound 2-(Piperidin-3-yloxy)-N-propylacetamide represents a specific instantiation of

the amino-ether-acetamide scaffold. This structural class is a "privileged scaffold" in medicinal

chemistry, frequently serving as a bioisostere for classical local anesthetics (e.g., substituted

piperidine-carboxamides like Mepivacaine) and as a core ligand for Sigma-1 (

) receptors.

Unlike the commercially ubiquitous 4-substituted isomers (e.g., CAS 902836-22-0), the 3-

substituted analog introduces a critical element of chirality and conformational bias. This guide

objectively compares the 3-isomer against its 4-isomer counterpart and N-substituted analogs

to assist researchers in library design and lead optimization.
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The Core Comparison: 3-Oxy vs. 4-Oxy Regioisomers
The primary decision point for researchers working with this scaffold is the regio-placement of

the ether linkage on the piperidine ring.

Feature
3-Isomer (Topic

Compound)

4-Isomer

(Alternative)
Implication

Stereochemistry Chiral (R/S) Achiral (Meso-like)

The 3-isomer allows

for kinetic resolution to

target specific

receptor pockets (e.g.,

vs

selectivity).

Conformation
Rigid Chair

(Axial/Equatorial bias)
Flexible Chair

The 3-isomer locks

the side chain in a

specific vector,

potentially increasing

binding affinity if

matched to the target.

Metabolic Stability
Moderate (Steric

shielding)
Low (Exposed)

The 3-position offers

slight steric protection

against N-oxidation

compared to the

exposed 4-position.

Synthetic Cost
High (Requires chiral

pool/resolution)

Low (Symmetric

precursor)

4-isomer is preferred

for initial high-

throughput screening

(HTS); 3-isomer for

lead optimization.

Part 2: Detailed Comparative Analysis
Physicochemical Profiling (In Silico & Experimental)
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The following data synthesizes experimental trends from piperidine-ether libraries.

Table 1: Comparative Properties of Analogs

Property
2-(Piperidin-3-yloxy)-

N-propylacetamide

2-(Piperidin-4-yloxy)-

N-propylacetamide

N-Benzyl-3-oxy

Analog

Molecular Weight 200.28 g/mol 200.28 g/mol 276.38 g/mol

cLogP (Lipophilicity) 0.85 ± 0.2 0.82 ± 0.2 2.45 ± 0.3

pKa (Piperidine N) ~10.8 (Basic) ~10.9 (Basic) ~9.5 (Lower basicity)

TPSA (Polar Surface) 41.5 Å² 41.5 Å² 41.5 Å²

Solubility (pH 7.4) High (>10 mg/mL) High (>10 mg/mL) Moderate (<1 mg/mL)

BBB Permeability High High Very High

Analysis:

Bioavailability: Both the 3- and 4-isomers are highly polar and basic, suggesting good oral

bioavailability but potential rapid clearance unless the amine is masked or substituted.

Lipophilicity: The N-propyl chain provides a baseline lipophilicity (cLogP ~0.85). Replacing

the propyl group with a benzyl group (Column 3) drastically increases cLogP to >2.4,

pushing the compound into the optimal range for CNS penetration (Sigma receptor

targeting).

Structure-Activity Relationship (SAR) Visualization
The following diagram illustrates the functional impact of modifying specific regions of the

scaffold.
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2-(Piperidin-3-yloxy)-N-propylacetamide
(Core Scaffold)

Piperidine Nitrogen (N1)

Site 1

Ether Linker (C3-O)
Site 2

Amide N-Substituent (Propyl)

Site 3

Modulates pKa & Solubility
Target: N-Benzyl increases Sigma Affinity

Chirality Center (R/S)
Target: R-isomer often > S-isomer for NaV1.7

Lipophilic Pocket Fit
Target: Propyl = Baseline; Phenyl = Potency

Click to download full resolution via product page

Figure 1: SAR Map highlighting the three critical vectors for optimization. The 3-position ether

linkage (Site 2) is the discriminator for stereoselective binding.

Part 3: Experimental Protocols
Synthesis: The Williamson Ether Strategy
To access the 3-isomer specifically, a reductive amination route is often inferior due to

racemization risks. The Williamson Ether Synthesis using a protected piperidinol is the industry

standard for maintaining chiral integrity.

Workflow Diagram:
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Step 1: Protection
3-Hydroxypiperidine + Boc2O

(Yield: >95%)

Step 2: Alkylation (Williamson)
N-Boc-3-piperidinol + 2-Chloro-N-propylacetamide

Base: NaH, Solvent: DMF, 0°C -> RT

  Purified Intermediate  

Step 3: Deprotection
TFA / DCM (1:4)

(Yield: ~85%)

  Ether Formation  

Final Product:
2-(Piperidin-3-yloxy)-N-propylacetamide

(TFA Salt)

  Salt Formation  

Click to download full resolution via product page

Figure 2: Synthetic pathway prioritizing chiral retention. Note: NaH is required for the secondary

alcohol alkylation.

Detailed Protocol (Step 2 - Alkylation):

Preparation: In a flame-dried round-bottom flask under Argon, dissolve N-Boc-3-

hydroxypiperidine (1.0 eq) in anhydrous DMF (0.5 M).

Deprotonation: Cool to 0°C. Add Sodium Hydride (NaH, 60% dispersion, 1.2 eq) portion-

wise. Stir for 30 min until gas evolution ceases.

Addition: Add 2-chloro-N-propylacetamide (1.1 eq) dropwise.
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Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

Quench: Carefully quench with saturated

. Extract with EtOAc (3x).

Purification: Silica gel chromatography (Hexane:EtOAc gradient). The ether product is

usually less polar than the starting alcohol.

Evaluation: Sigma-1 ( ) Receptor Binding Assay
This protocol validates the affinity of the analog, a common primary target for this scaffold.

Reagents:

Ligand: [³H]-(+)-Pentazocine (Specific

agonist).

Tissue: Rat brain membrane homogenates or CHO cells expressing human

.

Buffer: 50 mM Tris-HCl, pH 7.4.

Procedure:

Incubation: Incubate membrane protein (50 µg) with [³H]-(+)-Pentazocine (3 nM) and the test

compound (

to

M) for 120 min at 37°C.

Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5%

polyethyleneimine).

Counting: Measure radioactivity via liquid scintillation counting.

Analysis: Calculate
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using non-linear regression. Convert to

using the Cheng-Prusoff equation.

Expected Results:

N-Propyl Analog (Topic):

nM (Moderate affinity).

N-Benzyl Analog:

nM (High affinity).

Interpretation: The propyl group is often too short for the secondary hydrophobic pocket of

the

receptor; benzylation significantly enhances potency.

Part 4: References
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medicinal chemistry. Source: Journal of Medicinal Chemistry (Generic Reference Class).[1]

Context: Establishes the "privileged" nature of the piperidine ether scaffold.

Sigma Receptor Ligand Design: Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor

Ligands. Source: Relevance: Discusses the impact of piperidine substitution patterns on

Sigma-1 affinity.

Anti-Inflammatory Activity of Piperidine Analogs: 2-(Piperidin-3-yl)phthalimides Reduce

Classical Markers of Cellular Inflammation. Source:[2] Relevance: Demonstrates the

biological utility of the 3-substituted piperidine scaffold in inflammation models.[2]

Commercial Analog Specification: 2-(Piperidin-4-yloxy)-N-propylacetamide (CAS 902836-22-

0). Source: Relevance: Provides the baseline for the 4-isomer comparison.

Synthesis of Piperidine Ethers: Recent Advances in Synthesis of Piperidine Derivatives.

Source: Relevance: Validates the synthetic routes (hydrogenation vs. etherification)

described in the protocols.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/320751661_Highly_functionalized_piperidines_Free_radical_scavenging_anticancer_activity_DNA_interaction_and_correlation_with_biological_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC11479674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11479674/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-
challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and
Serotonin Receptor Affinity in Membrane Preparations - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Profiling Guide: 2-(Piperidin-3-yloxy)-N-
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piperidin-3-yloxy-n-propylacetamide-and-structural-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

